Cas no 2228935-59-7 (2-1-(2,5-dihydroxyphenyl)cyclopropyl-2-methoxyacetic acid)

• Product Name: 2-1-(2,5-dihydroxyphenyl)cyclopropyl-2-methoxyacetic acid
• CAS No: 2228935-59-7
• MF: C₁₂H₁₄O₅
• MW: 238.236564159393
• CID: 5853284
• PubChem ID: 165760919
• Update Time: 2025-06-11

2-1-(2,5-dihydroxyphenyl)cyclopropyl-2-methoxyacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-1-(2,5-dihydroxyphenyl)cyclopropyl-2-methoxyacetic acid
• EN300-1764331
• 2228935-59-7
• 2-[1-(2,5-dihydroxyphenyl)cyclopropyl]-2-methoxyacetic acid

• Inchi： 1S/C12H14O5/c1-17-10(11(15)16)12(4-5-12)8-6-7(13)2-3-9(8)14/h2-3,6,10,13-14H,4-5H2,1H3,(H,15,16)
• InChI Key： HNSMYWZAMFHFQR-UHFFFAOYSA-N
• SMILES： O(C)C(C(=O)O)C1(C2C=C(C=CC=2O)O)CC1

Computed Properties

• Exact Mass: 238.08412354g/mol
• Monoisotopic Mass: 238.08412354g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 299
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 87Ų

Additional information on 2-1-(2,5-dihydroxyphenyl)cyclopropyl-2-methoxyacetic acid

Introduction to 2-1-(2,5-dihydroxyphenyl)cyclopropyl-2-methoxyacetic acid (CAS No. 2228935-59-7)

2-1-(2,5-dihydroxyphenyl)cyclopropyl-2-methoxyacetic acid (CAS No. 2228935-59-7) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique cyclopropyl and methoxyacetic acid moieties, exhibits promising biological activities and potential therapeutic applications. This article provides a comprehensive overview of the chemical structure, synthesis methods, biological properties, and recent research advancements related to this compound.

Chemical Structure and Properties

The chemical structure of 2-1-(2,5-dihydroxyphenyl)cyclopropyl-2-methoxyacetic acid is defined by its cyclopropyl ring and methoxyacetic acid functional groups. The cyclopropyl ring, a three-membered cyclic structure, imparts significant strain to the molecule, which can influence its reactivity and biological activity. The methoxyacetic acid group, on the other hand, contributes to the compound's solubility and stability in various solvents. The presence of two hydroxyl groups on the phenyl ring further enhances the compound's polarity and hydrogen bonding capabilities.

The molecular formula of 2-1-(2,5-dihydroxyphenyl)cyclopropyl-2-methoxyacetic acid is C₁₃H₁₄O₆, with a molecular weight of approximately 266.24 g/mol. The compound is a white crystalline solid at room temperature and is soluble in polar solvents such as water and ethanol. Its melting point is around 180°C, and it exhibits good thermal stability under standard laboratory conditions.

Synthesis Methods

The synthesis of 2-1-(2,5-dihydroxyphenyl)cyclopropyl-2-methoxyacetic acid has been explored through various routes, each with its own advantages and limitations. One common method involves the reaction of 2,5-dihydroxybenzaldehyde with cyclopropylmagnesium bromide followed by esterification with methanol to form the methoxyacetate ester. Subsequent hydrolysis of the ester yields the desired carboxylic acid.

An alternative approach involves the use of a palladium-catalyzed coupling reaction between 2,5-dihydroxyiodobenzene and cyclopropylboronic acid, followed by oxidation to introduce the carboxylic acid functionality. This method offers higher yields and better selectivity compared to traditional methods but requires more stringent reaction conditions.

Biological Properties and Mechanisms of Action

2-1-(2,5-dihydroxyphenyl)cyclopropyl-2-methoxyacetic acid has been extensively studied for its potential therapeutic applications due to its unique chemical structure and biological properties. One of the key areas of interest is its anti-inflammatory activity. Recent studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in both in vitro and in vivo models.

The mechanism underlying the anti-inflammatory effects of 2-1-(2,5-dihydroxyphenyl)cyclopropyl-2-methoxyacetic acid involves the modulation of nuclear factor-kappa B (NF-κB) signaling pathways. NF-κB is a crucial transcription factor involved in the regulation of inflammatory responses. By inhibiting NF-κB activation, this compound can reduce the expression of inflammatory genes and mitigate tissue damage associated with chronic inflammation.

In addition to its anti-inflammatory properties, 2-1-(2,5-dihydroxyphenyl)cyclopropyl-2-methoxyacetic acid has also been investigated for its antioxidant activity. Studies have demonstrated that this compound can scavenge reactive oxygen species (ROS) and protect cells from oxidative stress-induced damage. This property makes it a potential candidate for treating oxidative stress-related diseases such as neurodegenerative disorders and cardiovascular diseases.

Clinical Applications and Research Advancements

The therapeutic potential of 2-1-(2,5-dihydroxyphenyl)cyclopropyl-2-methoxyacetic acid has been explored in various preclinical studies. One notable application is in the treatment of inflammatory bowel disease (IBD). In animal models of IBD, administration of this compound significantly reduced inflammation in the colon and improved overall disease symptoms.

Clinical trials are currently underway to evaluate the safety and efficacy of 2-1-(2,5-dihydroxyphenyl)cyclopropyl-2-methoxyacetic acid in human patients with IBD. Preliminary results have shown promising outcomes, with patients experiencing reduced inflammation markers and improved quality of life.

Beyond IBD, this compound has also shown promise in other inflammatory conditions such as rheumatoid arthritis (RA) and psoriasis. Preclinical studies have demonstrated that it can effectively reduce joint inflammation in RA models and improve skin lesions in psoriasis models.

FUTURE DIRECTIONS AND CONCLUSIONS

The ongoing research on 2-1-(2,5-dihydroxyphenyl)cyclopropyl-2-methoxyacetic acid highlights its potential as a novel therapeutic agent for various inflammatory diseases. Further studies are needed to fully elucidate its mechanisms of action and optimize its pharmacological properties for clinical use.

In conclusion, 2-1-(2,5-dihydroxyphenyl)cyclopropyl-2-methoxyacetic acid (CAS No. 2228935-59-7) represents an exciting advancement in medicinal chemistry with promising applications in anti-inflammatory therapy. Its unique chemical structure and biological activities make it a valuable candidate for further development in pharmaceutical research.